2-(chloromethyl)-5-(methoxymethyl)-1,3,4-thiadiazole
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(chloromethyl)-5-(methoxymethyl)-1,3,4-thiadiazole involves the reaction of 2-amino-5-(methoxymethyl)-1,3,4-thiadiazole with chloromethyl methyl ether in the presence of a base.", "Starting Materials": [ "2-amino-5-(methoxymethyl)-1,3,4-thiadiazole", "chloromethyl methyl ether", "base (e.g. sodium hydroxide)" ], "Reaction": [ "To a solution of 2-amino-5-(methoxymethyl)-1,3,4-thiadiazole in a suitable solvent, add the base and stir until dissolved.", "Slowly add chloromethyl methyl ether to the solution while stirring.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and extract the product with a suitable solvent.", "Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
167155-58-0 |
Product Name |
2-(chloromethyl)-5-(methoxymethyl)-1,3,4-thiadiazole |
Molecular Formula |
C5H7ClN2OS |
Molecular Weight |
178.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
